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Compound of Interest

Compound Name: 3-methyl-L-tyrosine

Cat. No.: B1345956

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal and
handling of 3-methyl-L-tyrosine, a derivative of the amino acid L-tyrosine. Adherence to these
guidelines is crucial for ensuring laboratory safety and environmental protection.

Hazard Identification and Safety Precautions

While specific hazard data for 3-methyl-L-tyrosine is not extensively detailed in readily
available safety data sheets, it is prudent to handle it with the care afforded to all laboratory
chemicals. Many similar amino acid derivatives may cause skin, eye, and respiratory irritation.
Therefore, appropriate personal protective equipment (PPE) should be worn at all times.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: A lab coat and, if necessary, additional protective clothing to
prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or the generation of dust, use a
NIOSH-approved respirator.
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Spill and Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination:

o Evacuate: Clear the area of all non-essential personnel.
» Ventilate: Ensure the area is well-ventilated.
» Containment: Prevent the spill from spreading and entering drains or waterways.

o Clean-up: For solid spills, carefully sweep or scoop up the material and place it into a
suitable, labeled container for disposal. Avoid generating dust. For liquid spills, absorb with
an inert material (e.g., sand, vermiculite) and place in a sealed container.

o Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

» Disposal: Dispose of the collected waste in accordance with local, state, and federal
regulations.

Disposal Procedures

The primary method for the disposal of 3-methyl-L-tyrosine and its contaminated packaging is
to follow all applicable federal, state, and local environmental regulations.

e Unused Product: Unused 3-methyl-L-tyrosine should be disposed of through a licensed
professional waste disposal service. Do not dispose of it down the drain or into the
environment.

o Contaminated Packaging: Empty containers should be treated as hazardous waste and
disposed of in the same manner as the unused product. Containers can be triple-rinsed (or
equivalent) and offered for recycling or reconditioning if local regulations permit.

Summary of Safety and Disposal Information
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Information Type

Guideline

Personal Protective Equipment

Safety glasses, chemical-resistant gloves, lab

coat. Respirator if dust is generated.

Spill Cleanup

Sweep up solid material, place in a sealed

container for disposal. Avoid dust generation.

Product Disposal

Dispose of through a licensed professional
waste disposal service. Do not allow to enter

drains.[1]

Container Disposal

Dispose of as unused product in accordance

with local regulations.[2]

Environmental Precautions

Prevent entry into drains, sewers, and

waterways.

Disposal Decision Workflow
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3-methyl-L-tyrosine Disposal Workflow

Start: Have 3-methyl-L-tyrosine Waste

Is the material contaminated?

Consult Safety Data Sheet (SDS) for specific hazards

Package waste in a labeled, sealed container Triple-rinse container with appropriate solvent

Y

Contact Environmental Health & Safety (EHS) or licensed waste disposal service

Dispose of container as non-hazardous waste (if permitted) or with chemical waste

Dispose of according to institutional and local regulations

Click to download full resolution via product page

Caption: A flowchart illustrating the decision-making process for the proper disposal of 3-
methyl-L-tyrosine waste.

Disclaimer: This information is intended as a guide and is based on general principles of
laboratory safety and chemical disposal. It is essential to consult the specific Safety Data Sheet
(SDS) for 3-methyl-L-tyrosine and to comply with all applicable local, state, and federal
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regulations for waste disposal. Your institution's Environmental Health and Safety (EHS) office
should be consulted for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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